N-(3-acetylphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C23H18N4O4/c1-15(28)17-9-5-10-18(13-17)24-20(29)14-27-12-6-11-19(23(27)30)22-25-21(26-31-22)16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H,24,29)
• InChI Key: PJTGSXNRLCKJTK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C23H18N4O4
• Molecular Weight: 414.4 g/mol

Description

N-(3-acetylphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C23H18N4O4 and its molecular weight is 414.421. The purity is usually 95%.
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Scientific Research Applications

Photochemical Properties

The study of 1,2,4-oxadiazolines, closely related to the compound , includes the exploration of their photochemical properties. For instance, the photochemical cleavage of the N-O bond in these compounds has been observed under mild conditions, leading to the formation of acetamidines, which has potential applications in the synthesis of various chemical compounds (Srimannarayana, Srivastava, & Clapp, 1970).

Corrosion Inhibition

Acetamide derivatives, including those with oxadiazole and pyridine components, have been synthesized and evaluated as corrosion inhibitors. These compounds have shown promising results in preventing corrosion in acidic and oil mediums, suggesting their applicability in industrial maintenance (Yıldırım & Cetin, 2008).

Pharmacological Potential

Research has been conducted on the pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including their toxicity assessment, tumor inhibition, and antioxidant properties. These studies are crucial for understanding the medicinal and therapeutic applications of such compounds (Faheem, 2018).

Polymer Synthesis

The synthesis of new, thermally stable polyimides and poly(amide-imide) using oxadiazole-pyridine derivatives has been explored. These polymers exhibit good solubility in polar solvents and have potential applications in materials science, especially for high-performance polymers (Mansoori et al., 2012).

Luminescent Properties

The conversion of oxadiazole derivatives into luminophores for use in optical materials has been investigated. These materials have potential applications in the development of new lighting and display technologies (Lhoták, Kurfürst, & Nádeník, 1992).

Antimicrobial Properties

Some oxadiazole derivatives have been evaluated for their antimicrobial properties, suggesting potential use in the development of new antimicrobial agents. This research is particularly relevant in the context of increasing antibiotic resistance (Mekky & Sanad, 2019).